![molecular formula C21H24N2O2 B6499809 2-(3-methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide CAS No. 954023-98-4](/img/structure/B6499809.png)
2-(3-methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (MPTQA) is an organic compound that has been widely studied in the scientific community due to its potential applications in various fields. MPTQA is a widely studied compound due to its unique structure, which enables it to interact with other molecules in a variety of ways. MPTQA is a molecule that has been found to possess a range of interesting properties, such as its ability to act as an antioxidant, anti-inflammatory, and anti-tumor agent. Furthermore, MPTQA has been studied for its potential applications in drug development, as well as its potential use as a therapeutic agent.
Mechanism of Action
The exact mechanism by which 2-(3-methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide exerts its various effects is still not fully understood. However, it is believed that this compound may act as an antioxidant by scavenging reactive oxygen species, thereby preventing oxidative damage to cells. Additionally, this compound may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. Finally, this compound may act as an anti-tumor agent by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on a variety of biochemical and physiological processes. For example, this compound has been found to possess antioxidant activity, as well as anti-inflammatory and anti-tumor activity. Additionally, this compound has been found to possess antiviral activity, as well as to possess neuroprotective and cardioprotective activity.
Advantages and Limitations for Lab Experiments
The use of 2-(3-methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide in laboratory experiments has several advantages. For example, this compound is relatively easy to synthesize and is available commercially at a low cost. Additionally, this compound is a relatively stable compound, which makes it ideal for use in long-term experiments. However, there are some limitations to the use of this compound in laboratory experiments. For example, this compound is a relatively large molecule, which can make it difficult to dissolve in aqueous solutions and can make it difficult to measure accurately.
Future Directions
There are a number of potential future directions for the research of 2-(3-methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide. For example, further research could be conducted to explore the potential applications of this compound in drug development, as well as to explore the potential therapeutic uses of this compound. Additionally, further research could be conducted to explore the potential mechanisms of action of this compound, as well as to explore the potential biochemical and physiological effects of this compound. Finally, further research could be conducted to explore the potential advantages and limitations of using this compound in laboratory experiments.
Synthesis Methods
2-(3-methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide can be synthesized in a variety of ways. The most common method of synthesizing this compound is via a reaction between 3-methylphenylacetic acid and 1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl acetate. This reaction is catalyzed by a strong base, such as potassium hydroxide, and yields this compound as the main product. Other methods of synthesizing this compound include the reaction between 3-methylphenylacetic acid and 1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl acetate in the presence of a palladium catalyst, as well as a reaction between 3-methylphenylacetic acid and 1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl acetate in the presence of a ruthenium catalyst.
Scientific Research Applications
2-(3-methylphenyl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide has been studied extensively in the scientific community due to its potential applications in various fields. For example, this compound has been studied for its potential use as an antioxidant, anti-inflammatory, and anti-tumor agent. Furthermore, this compound has been studied for its potential applications in drug development, as well as its potential use as a therapeutic agent.
Properties
IUPAC Name |
2-(3-methylphenyl)-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c1-3-21(25)23-11-5-8-17-14-18(9-10-19(17)23)22-20(24)13-16-7-4-6-15(2)12-16/h4,6-7,9-10,12,14H,3,5,8,11,13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZFHELRUDGIHGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)CC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.